Cas no 77504-74-6 (Ethyl Acetoacetate-13C2)

• Product Name: Ethyl Acetoacetate-13C2
• CAS No: 77504-74-6
• MF: C₆H₁₀O₃
• MW: 132.127111911774
• CID: 550081
• PubChem ID: 12196727
• Update Time: 2025-11-02

Ethyl Acetoacetate-13C2 Chemical and Physical Properties

Names and Identifiers

• Butanoic-2,4-13C2 acid,3-oxo-, ethyl ester
• ETHYL ACETOACETATE (2,4-13C2)
• 13C-2,4 ethyl acetoacetate
• 485659_ALDRICH
• ethyl (2,4-(13)C)acetoacetate
• ethyl [1,3-13C2]acetoacetate
• Ethyl acetoacetate-2,4-13C2
• I14-54196
• Ethyl 3-oxobutanoate-2,4-13C2
• Ethyl acetoacetate(2,4-13c2)
• SCHEMBL1331762
• ethyl 3-oxo(2,4-13C2)butanoate
• DTXSID60480001
• Ethyl acetoacetate-2,4-13C2, 99 atom % 13C
• AKOS015915630
• 77504-74-6
• DB-213691
• Ethyl Acetoacetate-13C2

• Inchi： 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i2+1,4+1
• InChI Key： XYIBRDXRRQCHLP-NDLBAUGKSA-N
• SMILES： O(CC)C([13CH2]C([13CH3])=O)=O

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 132.06970385g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Density: 1.037 g/mL at 25 °C
• Melting Point: −43 °C(lit.)
• Boiling Point: 181 °C(lit.)
• Flash Point: 184 °F
• Refractive Index: n20/D 1.419(lit.)
• PSA: 43.37
• LogP: 0.52860

Ethyl Acetoacetate-13C2 Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-41
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38-41
• Safety Term：26-36

Additional information on Ethyl Acetoacetate-13C2

Comprehensive Introduction to Ethyl Acetoacetate-13C2 (CAS No. 77504-74-6): Applications and Analytical Insights

Ethyl Acetoacetate-13C2, labeled with carbon-13 isotopes at two specific positions, is a specialized derivative of the widely used ethyl acetoacetate. With the CAS registry number 77504-74-6, this compound plays a pivotal role in advanced research, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) applications. Its isotopic labeling enables precise tracking in metabolic studies, making it invaluable in pharmaceutical research, bioorganic chemistry, and environmental science.

The growing demand for stable isotope-labeled compounds like Ethyl Acetoacetate-13C2 is driven by their utility in drug metabolism studies and proteomics. Researchers frequently search for "13C-labeled ethyl acetoacetate applications" or "CAS 77504-74-6 synthesis methods," reflecting the need for detailed technical data. This compound’s ability to serve as a precursor in organic synthesis further enhances its relevance, especially in developing flavors, fragrances, and specialty chemicals.

From an analytical perspective, Ethyl Acetoacetate-13C2 is often employed to improve signal resolution in NMR experiments. Its distinct isotopic signature allows scientists to differentiate between labeled and unlabeled molecules, addressing common queries like "how to use 13C2-labeled compounds in NMR." Additionally, its compatibility with high-performance liquid chromatography (HPLC) and gas chromatography (GC) makes it a versatile tool for quantitative analysis.

In the context of green chemistry, Ethyl Acetoacetate-13C2 aligns with the trend toward sustainable labeling techniques. Laboratories increasingly seek "eco-friendly isotopic labeling" solutions, and this compound’s efficient synthesis pathways minimize waste. Its role in biodegradation studies also contributes to environmental monitoring, a hotspot topic linked to searches like "isotope tracers for pollution analysis."

Quality control is another critical area where CAS 77504-74-6 excels. Purity standards for 13C-labeled reagents are stringent, and suppliers must ensure compliance with ISO-certified protocols. Frequently asked questions such as "purity verification methods for Ethyl Acetoacetate-13C2" highlight the need for reliable analytical certificates (CoA) and batch-to-batch consistency.

Looking ahead, the integration of Ethyl Acetoacetate-13C2 into machine learning-driven drug discovery platforms is gaining traction. As AI models require high-quality labeled datasets, this compound’s precise structural data supports cheminformatics applications. Searches for "labeled compounds in AI-based research" underscore this emerging intersection.

In summary, Ethyl Acetoacetate-13C2 (CAS No. 77504-74-6) bridges fundamental research and cutting-edge technology. Its multifaceted applications—from spectroscopic analysis to sustainable chemistry—ensure its continued prominence in scientific advancements. By addressing user queries and industry trends, this overview highlights both its technical rigor and practical relevance.